Cas no 2381-13-7 ( )

  structure
  structure
Product Name: 
CAS No:2381-13-7
MF:C19H14ClN
MW:291.774163722992
CID:912775
PubChem ID:351591
Update Time:2025-04-19

  Chemical and Physical Properties

Names and Identifiers

    • 9-chloro-5,6-dimethylbenzo[c]acridine
    • 9-Chlor-5,6-dimethyl-benz[c]acridin
    • 9-chloro-5,6-dimethyl-benz[c]acridine
    • AC1L6YM8
    • NSC522260
    • 2381-13-7
    • NSC-522260
    • DTXSID80325965
    •  
    • Inchi: 1S/C19H14ClN/c1-11-12(2)17-10-13-9-14(20)7-8-18(13)21-19(17)16-6-4-3-5-15(11)16/h3-10H,1-2H3
    • InChI Key: QKRYQKRGQCQHBK-UHFFFAOYSA-N
    • SMILES: ClC1C=CC2=C(C=1)C=C1C(C3C=CC=CC=3C(C)=C1C)=N2

Computed Properties

  • Exact Mass: 291.08162
  • Monoisotopic Mass: 291.081477
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 21
  • Rotatable Bond Count: 0
  • Complexity: 384
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 12.9
  • XLogP3: 6.1

Experimental Properties

  • Density: 1.271
  • Boiling Point: 501.4°C at 760 mmHg
  • Flash Point: 288.7°C
  • Refractive Index: 1.738
  • PSA: 12.89
  • LogP: 5.81140
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